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Compound of Interest

Compound Name:
N-(5-Chloro-2-methoxyphenyl)-2-

fluorobenzamide

CAS No.: 330469-06-2

Cat. No.: B11179280

Get Quote

Executive Summary
Compound ID: N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide Structural Class: N-

arylbenzamide / Truncated Orthopramide Predicted Molecular Weight: ~279.69 Da Chemical

Space: Lipophilic, neutral (lacks ionizable nitrogen at physiological pH).[1][2]

The Challenge: While the "5-chloro-2-methoxy" motif strongly suggests activity at Dopamine

(D2/D3) or Serotonin (5-HT3/5-HT4) receptors, the absence of a protonatable aliphatic amine

(the "anchor" in classical orthopramides) implies this molecule cannot bind the conserved

Aspartate residue in the orthosteric pocket of these GPCRs.[1][2] Therefore, standard

radioligand displacement assays may yield false negatives.[1][2]

Primary Hypothesis: The compound functions as a Type II Kinase Inhibitor (targeting the

inactive conformation) or a GPCR Allosteric Modulator (PAM/NAM).[1][2]

Part 1: Chemical Biology & Pharmacophore Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11179280#bc-rfq
https://www.benchchem.com/product/b11179280/docs?utm_src=pdf-body#target-identification-strategy-n-5-chloro-2-methoxyphenyl-2-fluorobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://cymitquimica.com/cas/221180-26-3/
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://cymitquimica.com/cas/221180-26-3/
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://cymitquimica.com/cas/221180-26-3/
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://cymitquimica.com/cas/221180-26-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11179280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before initiating wet-lab protocols, we must dissect the molecule’s functional potential to narrow

the screening library.[1][2]

Moiety Biological Implication Target Class Probability

5-Chloro-2-methoxyaniline

The "Orthopramide" core.[1][2]

[3][4] Highly privileged for

aminergic GPCRs.[1][2]

High: D2, 5-HT3, 5-HT4 Med:

Sigma Receptors

2-Fluorobenzamide

Bioisostere of 2-

chlorobenzamide.[1][2] The

fluorine atom can induce a

specific dipole orientation or

act as a weak hydrogen bond

acceptor.[1][2]

High: Aurora Kinases (See

US6919338) Med: Bacterial

RNA Polymerase

Amide Linker

Rigid linker.[1][2] Susceptible

to hydrolysis by amidases but

generally stable in screening

buffers.[1][2]

N/A (Structural)

Missing Basic Tail

CRITICAL: Lacks the tertiary

amine seen in

Metoclopramide.[1][2]

Result: Unlikely to be an

orthosteric GPCR

agonist/antagonist.[1][2]

Part 2: The Target Identification Workflow
This workflow prioritizes distinguishing between specific binding and non-specific hydrophobic

aggregation (a common artifact for neutral benzamides).[1][2]
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Phase I: In Silico & Profiling

Phase II: Direct Binding Validation

Phase III: Functional Deconvolution

Hit: N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide

Similarity Search (SEA/SwissTarget)

Aggregation Counter-Screen (DLS/NMR)

Exclude PAINS

Thermal Shift Assay (TSA)

If Soluble

GPCR Allosteric Assay (GTPγS)

If Tm Shift > 2°C

Kinase Panel (Aurora A/B)

If Kinase Signature

Activity-Based Protein Profiling (ABPP)

If GPCR Silent

Target Validated

Click to download full resolution via product page

Figure 1: Decision tree for deconvoluting the target of neutral benzamide hits.
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Part 3: Detailed Experimental Protocols
Protocol A: Differential Scanning Fluorimetry (Thermal Shift)
Since the compound lacks the basic amine for standard radioligand competition, we must

detect binding via protein stabilization.[1][2]

Objective: Determine if the compound binds physically to candidate proteins (Aurora Kinase

A, D2 Receptor - detergent solubilized).

Mechanism: Ligand binding increases the thermal stability (

) of the target protein.[1][2]

Step-by-Step Methodology:

Preparation: Dilute recombinant Aurora A Kinase (or solubilized D2 receptor) to 2 µM in

assay buffer (20 mM HEPES, 150 mM NaCl, pH 7.5).

Dye Addition: Add SYPRO Orange (5x final concentration).

Compound Treatment: Add N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide at 10 µM

and 50 µM (1% DMSO final). Include a Metoclopramide control (negative control for kinase,

positive for GPCR).[1][2]

Ramping: Heat from 25°C to 95°C at 1°C/min in a qPCR machine.

Analysis: Calculate

. A shift of

indicates specific binding.[1][2]

Note: If the compound causes high background fluorescence at room temperature, it is

aggregating (colloidal aggregator).[1][2] Abort and add 0.01% Triton X-100.

Protocol B: GPCR Allosteric Modulation (GTPγS Binding)
Because the molecule is neutral, it may bind an allosteric site on the D2 receptor, modulating

the affinity of an orthosteric ligand.[1][2]
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Objective: Detect Positive/Negative Allosteric Modulation (PAM/NAM).

System: CHO cell membranes overexpressing Dopamine D2 receptor.[1][2]

Step-by-Step Methodology:

Incubation: Mix membranes (10 µg protein) with EC20 concentration of Dopamine (agonist).

Treatment: Add increasing concentrations of N-(5-Chloro-2-methoxyphenyl)-2-
fluorobenzamide (

to

M).

Tracer: Add [35S]GTPγS (0.1 nM) and incubate for 60 min at 30°C.

Filtration: Harvest on GF/B filters.

Interpretation:

Increase in CPM: Compound is a PAM (enhances dopamine signaling).[1][2]

Decrease in CPM: Compound is a NAM (inhibits dopamine signaling).[1][2]

Crucial Control: Run the assay without Dopamine.[1][2] If the compound alone stimulates

GTPγS binding, it is an Ago-PAM (agonist-PAM).[1][2]

Part 4: Mechanistic Evaluation (The "Orthopramide"
Connection)
The structural overlap with Ticalopride and Metoclopramide is the strongest lead, but the

deviation (lack of basic tail) is the critical variable.[1][2]

Comparative Structural Analysis:
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Feature Metoclopramide Target Compound Consequence

Ring A 5-Cl-2-OMe-Aniline 5-Cl-2-OMe-Aniline

Preserves

hydrophobic fit in

GPCR aromatic

cluster.[1][2]

Linker Amide Amide

Preserves H-bond

donor/acceptor

geometry.[1][2]

Ring B Aliphatic Amine Tail 2-Fluorophenyl

Loss of ionic lock (Asp

3.32).[1][2] Gain of

hydrophobic bulk.

Hypothesis Validation: If the compound fails GPCR assays, the 2-fluorophenyl moiety likely

directs it to a hydrophobic pocket in a kinase.[1][2] Specifically, Aurora-2 (Aurora A) inhibitors

often utilize a fluorobenzamide scaffold to occupy the ATP-binding pocket's hydrophobic back-

cleft (See US Patent 6,919,338).[1][2]

GPCR Hypothesis (D2/5-HT4)

Kinase Hypothesis (Aurora A)

5-Cl-2-OMe Core

Hydrophobic Pocket VPi-Stacking

No Ionic Bond Allosteric Mode Only

2-Fluorobenzamide ATP Pocket (Back Cleft)
Halogen Bond

Type II Inhibition
Stabilize DFG-out

Click to download full resolution via product page

Figure 2: Mechanistic divergence based on the 2-fluorobenzamide moiety.
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Part 5: Data Reporting & Interpretation
When characterizing this compound, organize your data as follows to rule out false positives.

Assay Type Result: Positive Hit
Result: False Positive
(Artifact)

Solubility (Nephelometry) Clear at 100 µM Precipitate/Cloudy > 10 µM

DTT Sensitivity Activity Unchanged
Activity Lost (Indicates

Covalent/Redox reactor)

Hill Slope ~1.0 (Specific Binding)
> 2.0 or < 0.5

(Aggregation/Denaturation)

Structure-Activity (SAR) Analogs show variable potency Flat SAR (All analogs active)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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